Cas no 951233-64-0 (3-(Neopentyloxysulfonyl)phenylboronic Acid)

• Product Name: 3-(Neopentyloxysulfonyl)phenylboronic Acid
• CAS No: 951233-64-0
• MF: C₁₁H₁₇BO₅S
• MW: 272.125682592392
• MDL: MFCD12025962
• CID: 841627
• PubChem ID: 46738967
• Update Time: 2025-10-28

3-(Neopentyloxysulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-((Neopentyloxy)sulfonyl)phenyl)boronic acid
• [3-(2,2-dimethylpropoxysulfonyl)phenyl]boronic acid
• 3-(Neopentyloxysulfonyl)phenylboronic acid
• 3-(2,2-Dimethyl-propyloxysulfonyl)-benzeneboronic acid
• MFCD12025962
• E84944
• 951233-64-0
• CS-0174261
• DTXSID10674610
• AKOS015837698
• {3-[(2,2-Dimethylpropoxy)sulfonyl]phenyl}boronic acid
• SCHEMBL3563229
• DSIKBUNPVSSUEU-UHFFFAOYSA-N
• (3-((Neopentyloxy)sulfonyl)phenyl)boronicacid
• BS-24662
• 3-(2,2-DIMETHYLPROPOXYSULFONYL)PHENYLBORONIC ACID
• DB-314705
• 3-(Neopentyloxysulfonyl)phenylboronic Acid

• MDL： MFCD12025962
• Inchi： 1S/C11H17BO5S/c1-11(2,3)8-17-18(15,16)10-6-4-5-9(7-10)12(13)14/h4-7,13-14H,8H2,1-3H3
• InChI Key： DSIKBUNPVSSUEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(=O)(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 272.08900
• Monoisotopic Mass: 272.0889750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 92.21000
• LogP: 1.19860

Additional information on 3-(Neopentyloxysulfonyl)phenylboronic Acid

3-(Neopentyloxysulfonyl)phenylboronic Acid: A Comprehensive Overview

The compound with CAS No. 951233-64-0, commonly referred to as 3-(Neopentyloxysulfonyl)phenylboronic Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various research domains. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in its utilization.

3-(Neopentyloxysulfonyl)phenylboronic Acid is a derivative of phenylboronic acid, with a neopentyloxysulfonyl group attached at the meta position of the benzene ring. The molecule's structure is characterized by the presence of a sulfonyl group (-SO₂-) linked to a neopentyl group (-C(CH₃)₂CH₂-), which imparts unique electronic and steric properties. This makes it an ideal candidate for various chemical transformations and functionalizations.

Recent studies have highlighted the importance of neopentyloxysulfonyl groups in modulating the reactivity of boronic acids. These groups are known to stabilize the boron center, enhancing the molecule's stability and reactivity in cross-coupling reactions. The meta substitution pattern of the sulfonyl group further influences the electronic distribution across the aromatic ring, making it suitable for applications in drug discovery and materials synthesis.

The synthesis of 3-(Neopentyloxysulfonyl)phenylboronic Acid typically involves multi-step organic reactions. One common approach is the coupling of phenylboronic acid with a neopentyloxysulfonyl precursor, followed by purification techniques such as column chromatography or recrystallization. Researchers have also explored alternative routes to improve yield and efficiency, leveraging modern catalytic methods and green chemistry principles.

In terms of applications, 3-(Neopentyloxysulfonyl)phenylboronic Acid has found utility in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile building block for constructing complex aromatic systems. Its ability to undergo controlled coupling reactions has made it valuable in the synthesis of pharmaceutical intermediates and advanced materials. Recent advancements in click chemistry have further expanded its potential as a modular component in combinatorial libraries.

Moreover, the compound's electronic properties make it an attractive candidate for optoelectronic applications. Studies have shown that incorporating neopentyloxysulfonyl groups into conjugated systems can enhance their photovoltaic performance, paving the way for its use in next-generation solar cells and light-emitting diodes (LEDs).

From a safety standpoint, 3-(Neopentyloxysulfonyl)phenylboronic Acid exhibits typical chemical stability under standard laboratory conditions. However, precautions should be taken during handling to avoid exposure to moisture or strong oxidizing agents. Proper storage in inert containers and adherence to standard laboratory protocols are recommended to ensure safe usage.

In conclusion, 3-(Neopentyloxysulfonyl)phenylboronic Acid (CAS No. 951233-64-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure, enhanced reactivity, and compatibility with modern synthetic techniques position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing chemical science.